Cas no 1378431-65-2 (Methyl 2-bromo-5-(bromomethyl)-3-chlorobenzoate)

• Product Name: Methyl 2-bromo-5-(bromomethyl)-3-chlorobenzoate
• CAS No: 1378431-65-2
• MF: C₉H₇Br₂ClO₂
• MW: 342.411680459976
• CID: 2190424
• Update Time: 2023-08-07

Methyl 2-bromo-5-(bromomethyl)-3-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-5-(bromomethyl)-3-chlorobenzoate

• Inchi： 1S/C9H7Br2ClO2/c1-14-9(13)6-2-5(4-10)3-7(12)8(6)11/h2-3H,4H2,1H3
• InChI Key： ZUBXCZNWTYHFRG-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(CBr)=CC=1C(=O)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Topological Polar Surface Area: 26.3